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In an era marked by the escalating threat of antimicrobial resistance, the "last-resort" antibiotic

fosfomycin has become increasingly critical in the fight against multidrug-resistant

Enterobacteriaceae. However, the emergence and spread of resistance to this vital therapeutic

agent pose a significant challenge to global public health. This guide provides a comprehensive

comparative analysis of the primary mechanisms of fosfomycin resistance in

Enterobacteriaceae, offering valuable insights for researchers, scientists, and drug

development professionals.

Fosfomycin, a phosphonic acid derivative, exerts its bactericidal effect by inhibiting the MurA

enzyme, which is essential for the initial step of peptidoglycan biosynthesis.[1][2][3][4][5]

Resistance to fosfomycin in Enterobacteriaceae is primarily conferred through three distinct

mechanisms: enzymatic inactivation of the drug, modification of the drug's target, and reduced

intracellular accumulation due to altered transport systems.[1][2][4]

Key Mechanisms of Fosfomycin Resistance

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7907877#bc-rfq
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1178547/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10352792/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5287057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7755807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10985827/
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1178547/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10352792/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7755807/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7907877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary mechanisms of fosfomycin resistance can be broadly categorized as follows:

Enzymatic Inactivation: This is predominantly mediated by the acquisition of fos genes,

which encode enzymes that modify and inactivate fosfomycin. The most prevalent of these

are the FosA-family metalloenzymes, which catalyze the addition of glutathione to the

epoxide ring of fosfomycin.[1][6] Several variants of FosA have been identified, with FosA3

being the most widespread, often carried on mobile genetic elements, facilitating its

dissemination.[1][6][7]

Target Site Modification: Resistance can arise from mutations in the murA gene, which

encodes the target enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA).

These mutations can alter the active site of the enzyme, reducing its affinity for fosfomycin.

[1][4][8] While effective, this mechanism is considered less common in clinical isolates

compared to enzymatic inactivation and transport mutations.[4] Overexpression of the wild-

type murA gene can also contribute to resistance, albeit typically at a lower level.[9]

Reduced Permeability/Transport Alterations: Fosfomycin enters the bacterial cell primarily

through two transport systems: the glycerol-3-phosphate transporter (GlpT) and the hexose-

6-phosphate transporter (UhpT).[1][2][3][10] Mutations in the genes encoding these

transporters (glpT and uhpT) can impair or abolish fosfomycin uptake, leading to high levels

of resistance.[1][3] This is considered a frequent mechanism of fosfomycin resistance.[2][4]

Below is a diagram illustrating the interplay of these resistance mechanisms.
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Caption: Overview of fosfomycin action and resistance mechanisms in Enterobacteriaceae.

Comparative Data on Resistance Mechanisms
The prevalence and impact of these resistance mechanisms can vary significantly among

different species of Enterobacteriaceae. The following tables provide a summary of quantitative

data from various studies.

Table 1: Prevalence of Plasmid-Mediated Fosfomycin-Modifying Enzymes in Carbapenem-

Resistant Enterobacteriaceae
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Enterobacte
riaceae
Species

Number of
Isolates

Fosfomycin
Resistance
Rate (%)

Predominan
t fos Gene

Prevalence
of
Predominan
t fos Gene
(%)

Reference

Klebsiella

pneumoniae
73 100 fosA5 100 [11][12]

Enterobacter

cloacae
15 86.7 fosA 80 [11][12]

Escherichia

coli
Not specified 8.2 Not specified Not specified [11]

Serratia

marcescens
Not specified 25.0 Not specified Not specified [11]

Table 2: Impact of murA and Transporter Gene Mutations on Fosfomycin MIC

Gene with
Mutation

Specific
Mutation

Organism
Fold
Increase in
MIC

Resulting
MIC (mg/L)

Reference

murA Asp50Glu
Enterococcus

faecium
4 512 [8]

murA Not specified E. coli - up to 512 [1]

glpT Various E. coli 30 - [3]

uhpT
Complete

loss
E. coli - >128 [1]

uhpT Various
E. coli, K.

pneumoniae
- 64 - 512 [1]
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Accurate determination of fosfomycin resistance is crucial for clinical decision-making and

surveillance. Below are outlines of key experimental methodologies.

Fosfomycin Susceptibility Testing: Agar Dilution Method
This reference method determines the minimum inhibitory concentration (MIC) of fosfomycin.

Media Preparation: Mueller-Hinton agar is prepared according to the manufacturer's

instructions and supplemented with 25 mg/L of glucose-6-phosphate (G6P).

Fosfomycin Dilution Series: A series of agar plates containing doubling dilutions of

fosfomycin are prepared.

Inoculum Preparation: A bacterial suspension is prepared and standardized to a 0.5

McFarland standard.

Inoculation: The standardized bacterial suspension is inoculated onto the surface of the

fosfomycin-containing agar plates.

Incubation: Plates are incubated at 35°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of fosfomycin that completely

inhibits visible bacterial growth.

Detection of fosA Genes by Polymerase Chain Reaction
(PCR)
This protocol outlines the steps for detecting the presence of fosA resistance genes.

DNA Extraction: Bacterial genomic DNA is extracted and purified from a pure culture.

Primer Design: Specific primers targeting conserved regions of the fosA gene are designed

or obtained from published literature.

PCR Amplification: The PCR reaction is set up with the extracted DNA, primers, DNA

polymerase, and other necessary reagents. The reaction is run in a thermal cycler with

appropriate cycling conditions (denaturation, annealing, extension).
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Gel Electrophoresis: The PCR products are separated by size on an agarose gel.

Visualization: The presence of a band of the expected size indicates a positive result for the

fosA gene.

The following diagram illustrates a typical workflow for the investigation of fosfomycin

resistance.
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Caption: Experimental workflow for identifying fosfomycin resistance mechanisms.
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Conclusion
The landscape of fosfomycin resistance in Enterobacteriaceae is complex and dynamic. A

thorough understanding of the underlying mechanisms, supported by robust experimental data,

is paramount for the development of effective surveillance strategies and novel therapeutic

interventions. This guide provides a foundational comparison to aid researchers in this critical

endeavor. The continued monitoring of resistance trends and the exploration of combination

therapies will be essential to preserve the efficacy of this important antibiotic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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